1-(2-Bromobenzyl)-1H-imidazole-5-carboxylic acid

• IUPAC Name: 3-[(2-bromophenyl)methyl]imidazole-4-carboxylic acid
• InChI: InChI=1S/C11H9BrN2O2/c12-9-4-2-1-3-8(9)6-14-7-13-5-10(14)11(15)16/h1-5,7H,6H2,(H,15,16)
• InChI Key: AKIMFIYOMLRPII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=NC=C2C(=O)O)Br
• Molecular Formula: C11H9BrN2O2
• Molecular Weight: 281.10 g/mol

Description

2-Bromobenzyl is a brominated derivative of benzyl. Imidazole is a five-membered ring compound, consisting of three carbon atoms and two nitrogen atoms. Carboxylic acid is an organic compound that contains a carboxyl group (C(=O)OH).

Synthesis Analysis

The synthesis of compounds similar to “1-(2-Bromobenzyl)-1H-imidazole-5-carboxylic acid” often involves nucleophilic substitution reactions. For example, the Williamson Ether Synthesis is a common method for preparing ethers, which proceeds by an SN2 reaction of an alkoxide nucleophile with an alkyl halide.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by techniques such as FTIR, 1H and 13C NMR spectroscopy, and MS. Density Functional Theory (DFT) calculations are often used to further investigate the molecular structure.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve palladium-catalyzed reactions. For example, the palladium-catalyzed double-alkoxycarbonylation of 1,3-diynes provides an efficient approach for the selective synthesis of 1,2,3,4-tetrasubstituted conjugated dienes.

Physical And Chemical Properties Analysis

2-Bromobenzyl alcohol, a related compound, is a solid with a melting point range of 78 - 82 °C. The physical and chemical properties of a compound can be influenced by its functional groups and the nature of its constituent atoms.

Scientific Research Applications

Antimicrobial Properties:

• . Although its solubility in water can be challenging, it shows promise as a potential antimicrobial agent.

IDO1 Inhibition:

• As an immune checkpoint inhibitor, IDO1 (indoleamine 2,3-dioxygenase 1) plays a crucial role in tumor immune evasion. . Further studies could explore the potential of 1-(2-Bromobenzyl)-1H-imidazole-5-carboxylic acid in this context.

Organic Synthesis and Heterocyclic Chemistry

1,2-Dihydroisoquinolines, a class of compounds related to our target molecule, have significant biological and medicinal relevance. Let’s explore their applications:

Biological Activities:

• . Researchers have synthesized these compounds using various methods, and our compound could serve as a precursor in such syntheses.

Palladium-Catalyzed Cascade Cyclization:

• . Our compound, with its bromoaryl moiety, could be a valuable substrate in this reaction.

Drug Discovery:

Yoshida, M., Imaji, R., & Shiomi, S. (2024). Synthesis of Substituted 1,2-Dihydroisoquinolines by Palladium-Catalyzed Cascade Cyclization–Coupling of Trisubstituted Allenamides with Arylboronic Acids. Molecules, 29(12), 2917. DOI: 10.3390/molecules29122917(2021). Discovery of Novel 1,2,3-triazole Derivatives as IDO1 Inhibitors. Molecules, 15(11), 1316. DOI: 10.3390/molecules15111316

Mechanism of Action

Target of Action

“1-(2-Bromobenzyl)-1H-imidazole-5-carboxylic acid” is a compound that contains an imidazole ring. Imidazole rings are present in many important biological molecules, such as histidine and histamine. Therefore, it’s possible that this compound could interact with biological targets that also interact with these molecules .

Mode of Action

The bromobenzyl group in the compound suggests that it might undergo reactions typical of benzyl halides, such as nucleophilic substitution or elimination . The carboxylic acid group could participate in reactions with bases or could be involved in hydrogen bonding.

Safety and Hazards

Safety data sheets provide information on the potential hazards of a compound. For example, 2-Bromobenzyl alcohol is harmful if swallowed and causes serious eye irritation. Always handle chemicals with appropriate safety